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Compound of Interest

Compound Name: Metalaxyl-M

Cat. No.: B166274

An in-depth guide for researchers, scientists, and drug development professionals assessing
the enantiospecific properties, efficacy, and environmental impact of the fungicide Metalaxyl
and its active enantiomer, Metalaxyl-M.

This guide provides a comprehensive comparison of Metalaxyl and its resolved enantiomer,
Metalaxyl-M (also known as mefenoxam). Metalaxyl, a widely used phenylamide fungicide,
exists as a racemic mixture of two enantiomers, the R- and S-isomers. Metalaxyl-M, however,
is enriched with the biologically active R-enantiomer, leading to significant differences in
efficacy, application rates, and environmental behavior. This guide presents key experimental
data, detailed methodologies, and visual representations of the underlying mechanisms to aid
in the informed selection and application of these fungicides in research and development.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative differences between Metalaxyl and
Metalaxyl-M in terms of their fungicidal efficacy, toxicological profile, and environmental fate.

Table 1: Fungicidal Efficacy against Oomycete Pathogens
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Metalaxyl EC50 Metalaxyl-M EC50
Pathogen Reference
(ng/mL) (ng/mL)
Phytophthora
, N 0.27 0.568 [1]
infestans (sensitive)
Phytophthora
_ _ 470.34 366.5 [1]
infestans (resistant)
Pythium ultimum Not Specified Not Specified
Plasmopara viticola Not Specified Not Specified
Table 2: Toxicological Profile on Non-Target Organisms
. Metalaxyl Metalaxyl-M
Organism Test Reference
LC50/LD50 LC50/LD50
375 mg/kg
Rat (oral, acute) LD50 669 mg/kg (female), 953 [2][3]
mg/kg (male)
Rat (dermal, -
LD50 >3100 mg/kg Not Specified [2]
acute)
Bobwhite Quail Practically non- N
LD50 ) Not Specified [2]
(oral, acute) toxic
Rainbow Trout -
LC50 >100 mg/L Not Specified 2]
(96h)
Daphnia magna o
LC50 12.5 - 28 mg/L Not Specified [2]
(48h)
Earthworm
o . LC50 0.022 mg/cm? 0.052 mg/cm?
(Eisenia fetida)
Bee (Apis -
) LD50 (contact) 200 p g/bee Not Specified [4]
mellifera)

Table 3: Environmental Fate
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Parameter Metalaxyl Metalaxyl-M Reference

Generally shorter than

Soil Half-life (field) 7 - 170 days [2]
Metalaxyl
Soil Half-life (lab, R-enantiomer .
) Not applicable
German soil) degraded faster
Soil Half-life (lab, S-enantiomer .
) ) Not applicable
Cameroonian soil) degraded faster

Water Solubility

7100 mg/L Not Specified 2
(20°C) g p (2]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of
findings. Below are protocols for assessing fungicidal efficacy and enantioselective degradation
in soil.

Protocol 1: Fungicidal Efficacy Testing (In Vitro)

This protocol outlines a method for determining the half-maximal effective concentration (EC50)
of fungicides against oomycete pathogens like Phytophthora infestans.

1. Isolate and Culture Preparation:

o Obtain a pure culture of the target oomycete pathogen.

» Grow the pathogen on a suitable solid medium (e.g., V8 juice agar) at an optimal
temperature (e.g., 18-20°C) in the dark.

e For sporangia production, incubate the culture plates under fluorescent light for several days.

e Harvest sporangia by flooding the plate with sterile distilled water and gently scraping the
surface.

2. Fungicide Stock Solution and Dilutions:

e Prepare a stock solution of Metalaxyl or Metalaxyl-M in a suitable solvent (e.g., dimethyl
sulfoxide - DMSO).
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Perform a serial dilution of the stock solution to obtain a range of concentrations to be tested.
The final concentration of the solvent in the medium should be non-toxic to the pathogen.

. In Vitro Assay:

Prepare the growth medium (e.g., clarified V8 juice agar) and amend it with the different
concentrations of the fungicide just before pouring it into Petri dishes.

Inoculate the center of each agar plate with a mycelial plug or a suspension of sporangia of
the pathogen.

Include a control group with no fungicide and a solvent control.

Incubate the plates at the optimal temperature in the dark.

. Data Collection and Analysis:

Measure the radial growth of the mycelium from the point of inoculation at regular intervals
until the colony in the control plate reaches a specific diameter.

Calculate the percentage of growth inhibition for each fungicide concentration relative to the
control.

Determine the EC50 value by plotting the percentage of inhibition against the logarithm of
the fungicide concentration and fitting the data to a dose-response curve.

Protocol 2: Enantioselective Degradation in Soil
(Laboratory Incubation)

This protocol describes a laboratory experiment to assess the enantioselective degradation of

Metalaxyl in soil.

1

2

. Soil Collection and Preparation:

Collect soil samples from the desired location, removing any large debris.

Sieve the soil to ensure homogeneity.

Determine the soil's physicochemical properties (pH, organic matter content, texture).
Adjust the soil moisture to a specific percentage of its water-holding capacity.

. Fungicide Application:

Prepare a stock solution of racemic Metalaxyl.
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» Apply the fungicide solution to the soil to achieve a desired initial concentration. Ensure even
distribution by thorough mixing.
e Prepare control soil samples without the fungicide.

3. Incubation:

e Place the treated and control soil samples in incubation vessels (e.g., glass jars).
 Incubate the samples in the dark at a constant temperature (e.g., 20-25°C).
e Maintain soil moisture throughout the experiment by periodic addition of water.

4. Sampling and Extraction:

o Collect soil subsamples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90
days).

o Extract the fungicide residues from the soil using a suitable organic solvent (e.g., acetonitrile
or acetone) and extraction technique (e.g., shaking, sonication).

o Clean up the extracts to remove interfering substances using techniques like solid-phase
extraction (SPE).

5. Chiral Analysis:

¢ Analyze the extracts using a chiral high-performance liquid chromatography (HPLC) system
equipped with a chiral column capable of separating the R- and S-enantiomers of Metalaxyl.
¢ Quantify the concentration of each enantiomer at each time point.

6. Data Analysis:

e Plot the concentration of each enantiomer against time.

o Calculate the degradation half-life (DT50) for each enantiomer using first-order kinetics.

o Determine the enantiomer fraction (EF) at each time point to assess the degree of
enantioselectivity in the degradation process.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts related to
the action and analysis of Metalaxyl and Metalaxyl-M.
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Caption: Mechanism of action of Metalaxyl and Metalaxyl-M in Oomycetes.
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Caption: Experimental workflow for assessing enantioselective degradation in soil.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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